Cas no 1267025-23-9 (7-Amino-2-ethyl-1,2,3,4-tetrahydroisoquinolin-1-one)

• Product Name: 7-Amino-2-ethyl-1,2,3,4-tetrahydroisoquinolin-1-one
• CAS No: 1267025-23-9
• MF: C₁₁H₁₄N₂O
• MW: 190.241662502289
• MDL: MFCD19101805
• CID: 5612375
• PubChem ID: 64224879
• Update Time: 2025-07-18

7-Amino-2-ethyl-1,2,3,4-tetrahydroisoquinolin-1-one Chemical and Physical Properties

Names and Identifiers

• EN300-804792
• CS-0349116
• 7-Amino-2-ethyl-3,4-dihydroisoquinolin-1(2h)-one
• AKOS013545522
• 7-AMINO-2-ETHYL-1,2,3,4-TETRAHYDROISOQUINOLIN-1-ONE
• 1267025-23-9
• 1(2H)-Isoquinolinone, 7-amino-2-ethyl-3,4-dihydro-
• 7-Amino-2-ethyl-1,2,3,4-tetrahydroisoquinolin-1-one

• MDL： MFCD19101805
• Inchi： 1S/C11H14N2O/c1-2-13-6-5-8-3-4-9(12)7-10(8)11(13)14/h3-4,7H,2,5-6,12H2,1H3
• InChI Key： MZGKEMOOPVLROP-UHFFFAOYSA-N
• SMILES： O=C1C2C=C(C=CC=2CCN1CC)N

Computed Properties

• Exact Mass: 190.110613074g/mol
• Monoisotopic Mass: 190.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 46.3Ų

Experimental Properties

• Density: 1.162±0.06 g/cm3(Predicted)
• Boiling Point: 404.5±45.0 °C(Predicted)
• pka: 4.25±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolones and derivatives

Additional information on 7-Amino-2-ethyl-1,2,3,4-tetrahydroisoquinolin-1-one

Comprehensive Overview of 7-Amino-2-ethyl-1,2,3,4-tetrahydroisoquinolin-1-one (CAS No. 1267025-23-9)

7-Amino-2-ethyl-1,2,3,4-tetrahydroisoquinolin-1-one, with the CAS number 1267025-23-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the tetrahydroisoquinoline family, a class of molecules known for their diverse biological activities. Researchers are particularly interested in its potential applications due to its unique structural features, including the amino and ethyl functional groups, which contribute to its reactivity and interaction with biological targets.

In recent years, the demand for 7-Amino-2-ethyl-1,2,3,4-tetrahydroisoquinolin-1-one has increased, driven by its relevance in drug discovery and development. The compound's tetrahydroisoquinoline core is a common motif in many bioactive molecules, making it a valuable scaffold for designing new therapeutic agents. Its CAS number 1267025-23-9 is frequently searched in scientific databases, reflecting its importance in academic and industrial research.

One of the key reasons for the growing interest in this compound is its potential role in addressing neurodegenerative diseases and metabolic disorders. Researchers are exploring its interactions with enzymes and receptors involved in these conditions, aiming to develop novel treatments. The amino group in the molecule is particularly noteworthy, as it can form hydrogen bonds with biological targets, enhancing its binding affinity and specificity.

Another area of focus is the compound's synthetic accessibility. Chemists are developing efficient methods to produce 7-Amino-2-ethyl-1,2,3,4-tetrahydroisoquinolin-1-one with high purity and yield. This is crucial for scaling up production and ensuring consistency in research applications. The CAS number 1267025-23-9 serves as a unique identifier, helping scientists track its use across different studies and applications.

From a structural perspective, the compound's tetrahydroisoquinoline backbone provides a rigid framework that can be modified to enhance its properties. For example, introducing additional substituents can alter its solubility, stability, and bioavailability. These modifications are essential for optimizing its performance in various applications, from drug development to material science.

The compound's mechanism of action is another topic of intense investigation. Preliminary studies suggest that it may modulate specific biochemical pathways, making it a promising candidate for further exploration. Its CAS number 1267025-23-9 is often cited in patents and research papers, highlighting its potential for commercialization and innovation.

In addition to its scientific significance, 7-Amino-2-ethyl-1,2,3,4-tetrahydroisoquinolin-1-one is also discussed in the context of green chemistry. Researchers are exploring environmentally friendly synthesis routes to minimize waste and reduce the use of hazardous reagents. This aligns with the global push for sustainable practices in chemical manufacturing.

Overall, 7-Amino-2-ethyl-1,2,3,4-tetrahydroisoquinolin-1-one (CAS No. 1267025-23-9) represents a fascinating area of study with broad implications for science and technology. Its unique properties and potential applications make it a compound worth watching in the coming years.